Cas no 685895-45-8 (Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl-)

Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl- structure
685895-45-8 structure
Product Name:Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl-
CAS No:685895-45-8
MF:C8H7BrO3
MW:231.043381929398
CID:1729199
PubChem ID:11701395
Update Time:2025-04-21

Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 6-bromo-2,4-dihydroxy-3-methyl-
    • 6-bromo-2,4-dihydroxy-3-methylbenzaldehyde
    • 6-bromo-2,4-dihydroxy-3-methylbenzalde-hyde
    • 685895-45-8
    • DTXSID80470823
    • Inchi: 1S/C8H7BrO3/c1-4-7(11)2-6(9)5(3-10)8(4)12/h2-3,11-12H,1H3
    • InChI Key: POLBPMQUUAUDAL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C)=C(C=1C=O)O)O

Computed Properties

  • Exact Mass: 229.95781
  • Monoisotopic Mass: 229.95786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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